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Compound of Interest

Compound Name: 4,5-Difluorophthalonitrile

Cat. No.: B176858

Chemical Profile: 4,5-Difluorophthalonitrile

This document provides the core chemical properties of 4,5-Difluorophthalonitrile, a
fluorinated aromatic compound utilized in various chemical syntheses. The information is
intended for researchers, scientists, and professionals in drug development and materials
science.

Core Chemical Data

Below is a summary of the fundamental molecular data for 4,5-Difluorophthalonitrile.

Property Value

Molecular Formula CsH2F2N2

Molecular Weight 164.11 g/mol [1][2]

Synonyms 1,2-Dicyano-4,5-difluorobenzene[2][3]
CAS Number 134450-56-9[1][2]

Structural and Physical Characteristics

4,5-Difluorophthalonitrile is a solid, often appearing as a white to off-white crystalline powder.
[4] It is a derivative of phthalonitrile with two fluorine atoms substituted on the benzene ring.
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This structure contributes to its utility as a building block in the synthesis of more complex
molecules, such as phthalocyanines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

